Cas no 1171665-55-6 ([4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide)

• Product Name: [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide
• CAS No: 1171665-55-6
• MF: C₁₂H₁₁BrFNO₂S
• MW: 332.188644647598
• CID: 5082067
• PubChem ID: 20847916
• Update Time: 2025-05-21

[4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide
• 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide
• 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetic acid hydrobromide
• 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid;hydrobromide
• CS-0345725
• EN300-04411
• 1171665-55-6
• J-003525
• 2-[4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]aceticacidhydrobromide
• [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide

• Inchi： 1S/C12H10FNO2S.BrH/c1-7-14-12(10(17-7)6-11(15)16)8-2-4-9(13)5-3-8;/h2-5H,6H2,1H3,(H,15,16);1H
• InChI Key： UFYSPWVVTYDQTB-UHFFFAOYSA-N
• SMILES： Br.S1C(C)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 330.96779g/mol
• Monoisotopic Mass: 330.96779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4

Additional information on [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide

[4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide (CAS No. 1171665-55-6): A Comprehensive Overview

[4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide (CAS No. 1171665-55-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide is notable for its 4-fluorophenyl and 2-methyl-1,3-thiazol-5-yl moieties, which contribute to its distinct pharmacological profile. The presence of the hydrobromide salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable candidate for the development of new drugs targeting chronic pain and inflammatory conditions.

In addition to its anti-inflammatory effects, [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide is a well-documented process in the literature. Typically, it involves several steps, including the formation of the thiazole ring and subsequent functional group modifications. The efficiency and yield of these synthetic routes have been optimized over time, making large-scale production feasible for industrial applications.

In terms of pharmacokinetics, [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide has shown favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. However, further studies are needed to fully understand its metabolism and potential drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide in human subjects. Preliminary results from Phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are promising and warrant further investigation in larger clinical trials.

The potential applications of [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide extend beyond pharmaceuticals. It has also been explored as a lead compound in the development of agrochemicals due to its ability to inhibit specific enzymes involved in plant growth regulation. This dual functionality makes it an attractive target for multidisciplinary research efforts.

In conclusion, [4-(4-Fluorophenyl)-2-methyl-1,3-thiazol-5-yl]acetic acid hydrobromide (CAS No. 1171665-55-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development and clinical evaluation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.